N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC15135597
InChI: InChI=1S/C25H26N4O6/c1-32-20-7-5-16(11-22(20)34-3)14-26-24(30)15-28-9-10-29-19(25(28)31)13-18(27-29)17-6-8-21(33-2)23(12-17)35-4/h5-13H,14-15H2,1-4H3,(H,26,30)
SMILES:
Molecular Formula: C25H26N4O6
Molecular Weight: 478.5 g/mol

N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

CAS No.:

Cat. No.: VC15135597

Molecular Formula: C25H26N4O6

Molecular Weight: 478.5 g/mol

* For research use only. Not for human or veterinary use.

N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide -

Specification

Molecular Formula C25H26N4O6
Molecular Weight 478.5 g/mol
IUPAC Name N-[(3,4-dimethoxyphenyl)methyl]-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
Standard InChI InChI=1S/C25H26N4O6/c1-32-20-7-5-16(11-22(20)34-3)14-26-24(30)15-28-9-10-29-19(25(28)31)13-18(27-29)17-6-8-21(33-2)23(12-17)35-4/h5-13H,14-15H2,1-4H3,(H,26,30)
Standard InChI Key RGMYEECWHPJGEY-UHFFFAOYSA-N
Canonical SMILES COC1=C(C=C(C=C1)CNC(=O)CN2C=CN3C(=CC(=N3)C4=CC(=C(C=C4)OC)OC)C2=O)OC

Introduction

N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a complex organic compound with a molecular formula of C25H26N4O6 and a molecular weight of approximately 478.5 g/mol . This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their diverse pharmacological activities, including potential antiviral, antibacterial, and anticancer properties.

Synthesis and Preparation

The synthesis of N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide typically involves multi-step reactions starting from commercially available precursors. The process may include condensation reactions and cyclization steps to form the pyrazolo[1,5-a]pyrazine ring system.

Research Findings and Future Directions

Research on pyrazolo[1,5-a]pyrazines often focuses on their structural optimization to enhance biological activity. For N-(3,4-dimethoxybenzyl)-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide, future studies could explore its pharmacokinetic properties, toxicity profiles, and in vivo efficacy in relevant disease models.

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